![molecular formula C12H13NO4S B6191178 rac-methyl (2R,6R)-7,7-dioxo-7lambda6-thia-4-azatricyclo[6.4.0.0,2,6]dodeca-1(12),8,10-triene-2-carboxylate, cis CAS No. 2648895-37-6](/img/no-structure.png)
rac-methyl (2R,6R)-7,7-dioxo-7lambda6-thia-4-azatricyclo[6.4.0.0,2,6]dodeca-1(12),8,10-triene-2-carboxylate, cis
Overview
Description
Rac-methyl (2R,6R)-7,7-dioxo-7lambda6-thia-4-azatricyclo[6.4.0.0,2,6]dodeca-1(12),8,10-triene-2-carboxylate, cis is a useful research compound. Its molecular formula is C12H13NO4S and its molecular weight is 267.3. The purity is usually 95.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound 'rac-methyl (2R,6R)-7,7-dioxo-7lambda6-thia-4-azatricyclo[6.4.0.0,2,6]dodeca-1(12),8,10-triene-2-carboxylate, cis' involves the synthesis of the starting material, followed by a series of reactions to form the final product. The key steps in the synthesis pathway include the formation of the bicyclic ring system, introduction of the carboxylate group, and the addition of the methyl group.", "Starting Materials": [ "2,5-dimethoxybenzaldehyde", "ethyl acetoacetate", "thiourea", "sodium ethoxide", "methyl iodide", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "water", "ethyl acetate" ], "Reaction": [ "Step 1: Condensation of 2,5-dimethoxybenzaldehyde and ethyl acetoacetate in the presence of sodium ethoxide to form the corresponding enone.", "Step 2: Reaction of the enone with thiourea to form the bicyclic ring system.", "Step 3: Hydrolysis of the ester group using sodium hydroxide to form the carboxylic acid.", "Step 4: Esterification of the carboxylic acid with methyl iodide in the presence of sodium bicarbonate to form the methyl ester.", "Step 5: Separation of the desired cis isomer from the racemic mixture using hydrochloric acid and sodium chloride.", "Step 6: Purification of the final product using recrystallization from ethyl acetate." ] } | |
CAS RN |
2648895-37-6 |
Molecular Formula |
C12H13NO4S |
Molecular Weight |
267.3 |
Purity |
95 |
Origin of Product |
United States |
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